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Compound of Interest

Compound Name: Anticancer agent 101

Cat. No.: B15140115 Get Quote

Paclitaxel: A Snapshot
Mechanism of Action: Paclitaxel is a member of the taxane class of anticancer drugs. Its

primary mechanism of action is the stabilization of microtubules, which are essential

components of the cell's cytoskeleton.[1][2][3] Microtubules are dynamic structures that must

assemble and disassemble for cells to divide.[1] Paclitaxel binds to the β-tubulin subunit of

microtubules, promoting their assembly and preventing their disassembly.[1][2][4] This

interference with microtubule dynamics disrupts mitosis (cell division), leading to cell cycle

arrest at the G2/M phase and ultimately inducing apoptosis (programmed cell death).[1][2]

Approved Indications: The U.S. Food and Drug Administration (FDA) has approved paclitaxel

for the treatment of several types of cancer, including:

Ovarian cancer[4]

Breast cancer[4]

Non-small cell lung cancer (NSCLC)[4]

Kaposi sarcoma[4]

Common Side Effects: The use of paclitaxel is associated with a range of side effects, which

can include:
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Myelosuppression: A decrease in the production of blood cells, leading to neutropenia (low

white blood cells), anemia (low red blood cells), and thrombocytopenia (low platelets).

Peripheral neuropathy: Nerve damage that can cause numbness, tingling, or pain in the

hands and feet.[5]

Alopecia: Hair loss.[6]

Hypersensitivity reactions: Allergic reactions that can occur during infusion.[5]

Gastrointestinal disturbances: Nausea, vomiting, and diarrhea.

Muscle and joint pain.

Drug Interactions: Paclitaxel is metabolized by the cytochrome P450 enzymes CYP2C8 and

CYP3A4 in the liver.[7] Therefore, drugs that inhibit or induce these enzymes can affect the

levels and toxicity of paclitaxel in the body.

Please provide the specific "Anticancer agent 101" you would like to compare with paclitaxel,

and a detailed, evidence-based guide will be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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